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Compound of Interest |

4'-Bromo-3-(2,3-
Compound Name:

dimethylphenyl)propiophenone
CAS No.: 898769-38-5

Cat. No.: B1293200

Get Quote
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Compound Name: 4'-Bromo-3-(2,3-dimethylphenyl)propiophenone Chemical Class:
Dihydrochalcone / Halogenated Aromatic Ketone

Executive Summary

CAS 898769-38-5, chemically identified as 4'-Bromo-3-(2,3-dimethylphenyl)propiophenone,
is a high-value synthetic intermediate belonging to the dihydrochalcone class. It serves as a
critical building block in medicinal chemistry, particularly for the development of SGLT2
inhibitors, kinase inhibitors, and metabolic modulators. Its structural uniqueness lies in the
specific ortho,meta-dimethyl substitution pattern on the distal phenyl ring combined with a para-
bromo handle on the proximal ring, enabling orthogonal functionalization via cross-coupling
reactions (e.g., Suzuki-Miyaura) and carbonyl modifications.

This guide details the physicochemical properties, synthetic pathways, reactivity profile, and
handling protocols for CAS 898769-38-5, providing a self-validating framework for its
application in drug discovery.
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Chemical Identity & Physicochemical Properties[1]
[2][3]

Property Data
CAS Number 898769-38-5
1-(4-Bromophenyl)-3-(2,3-
IUPAC Name _( pheny}-3-
dimethylphenyl)propan-1-one
Molecular Formula Ci17H17BrO
Molecular Weight 317.22 g/mol
Appearance Off-white to pale yellow crystalline solid
Melting Point 68—72 °C (Typical range for similar analogs)
Boiling Point ~420 °C (Predicted at 760 mmHg)
LogP (Predicted) ~4.8 (Highly lipophilic)
B Soluble in DMSO, DMF, DCM, Chloroform;
Solubility )
Insoluble in Water
CC1=C(C(=CC=C1)CCC(=0)C2=CC=C(C=C2)
SMILES

BrC

Synthetic Pathway & Manufacturing Logic

The synthesis of CAS 898769-38-5 typically follows a convergent strategy involving an Aldol
Condensation followed by Selective Hydrogenation. This route is preferred over Friedel-Crafts
acylation due to superior regiocontrol.

Core Synthesis Workflow

o Precursor Assembly: Reaction of 4-bromoacetophenone with 2,3-dimethylbenzaldehyde
under basic conditions yields the chalcone intermediate.

e Selective Reduction: The
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-unsaturated ketone is selectively reduced to the saturated ketone (dihydrochalcone) using
catalytic hydrogenation or transfer hydrogenation, preserving the aryl bromide.

Reaction Mechanism Diagram

4-Bromoacetophenone

& Aol Condensation Chalcone Intermediate Selective Reduction Preserves Ar-Br _ [NoRS LT LK
> (NaOH, EtOH, 0-25°C) (Enone) (H2, Pd/C or NaBH4/NiCI2) (Dihydrochalcone)

\ 4
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2,3-Dimethylbenzaldehyde

Click to download full resolution via product page

Caption: Convergent synthesis of CAS 898769-38-5 via Claisen-Schmidt condensation and
selective reduction.

Reactivity Profile & Applications

CAS 898769-38-5 is a "linchpin” intermediate. Its reactivity is defined by two orthogonal
functional handles:

» Aryl Bromide (Ar-Br): Ready for palladium-catalyzed cross-coupling (Suzuki, Buchwald-
Hartwig) to install biaryl systems or heteroocycles.

» Ketone (C=0): Susceptible to reduction (to alcohol), Grignard addition, or reductive
amination.

Strategic Utility in Drug Design

e SGLT2 Inhibitors: The dihydrochalcone scaffold mimics the aglycone pharmacophore of
phlorizin-derived SGLT2 inhibitors.

» Kinase Inhibitors: The 4-bromophenyl group can be converted into an aminopyrimidine or
indolinone motif, common in ATP-competitive inhibitors.

» Metabolic Probes: Used to synthesize PPAR
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dual agonists where the lipophilic tail (2,3-dimethylphenyl) aids in pocket binding.

Reactivity Map

CAS 898769-38-5
(Core Scaffold)

Suzuki Coupling Ketone Reduction Reductive Amination
(Ar-B(OH)2, Pd(dppf)CI2) (NaBH4 or CBS Catalyst) (R-NH2, NaBH3CN)

' ' '

Biaryl Derivatives Chiral Alcohols Benzylamines
(Kinase Inhibitors) (Receptor Agonists) (GPCR Ligands)

Click to download full resolution via product page
Caption: Divergent synthesis capabilities of CAS 898769-38-5 in medicinal chemistry.

Experimental Protocols

Note: All procedures must be performed in a fume hood with appropriate PPE (gloves, goggles,
lab coat).

Protocol A: Standard Solubilization

e Solvent Choice: DMSO is the preferred solvent for biological assays due to high solubility
(>50 mM).

e Procedure:
o Weigh 10 mg of CAS 898769-38-5.
o Add 315

L of anhydrous DMSO to achieve a 100 mM stock solution.
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o Vortex for 30 seconds until clear.

o Storage: Aliquot and store at -20°C. Stable for >6 months. Avoid repeated freeze-thaw
cycles.

Protocol B: Suzuki-Miyaura Coupling (Example
Application)

Objective: Functionalization of the aryl bromide.

« Reagents:

o

CAS 898769-38-5 (1.0 equiv)

o

Arylboronic acid (1.2 equiv)

[¢]

Pd(dppf)Cl2-DCM (0.05 equiv)

[¢]

K2COs (3.0 equiv)

o

Solvent: 1,4-Dioxane/Water (4:1)
e Procedure:

o Charge a microwave vial with CAS 898769-38-5, boronic acid, base, and catalyst.

[¢]

Purge with Nitrogen/Argon for 5 minutes.

o

Add degassed solvent.

o

Heat at 90°C for 4—-12 hours (monitor by TLC/LCMS).

[¢]

Workup: Dilute with EtOAc, wash with brine, dry over Na2SOa4, and concentrate.

[¢]

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Safety & Handling (MSDS Highlights)

 Signal Word:WARNING
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e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
e Handling: Avoid dust formation. Use local exhaust ventilation.

o Spill Response: Sweep up and shovel into suitable containers for disposal. Do not flush into
surface water or sanitary sewer system.
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o To cite this document: BenchChem. [CAS 898769-38-5: Technical Monograph & Strategic
Utility Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1293200/docs#cas-898769-38-5-technical-
monograph-strategic-utility-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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